OCTACHLORODIBENZO-p-DIOXIN
OCTACHLORODIBENZO-p-DIOXIN
Octachlorodibenzo-p-dioxin appears as colorless crystals or white crystalline solid. (NTP, 1992)
1,2,3,4,6,7,8,9-Octachlorodibenzo-p-dioxin is a polychlorinated dibenzodioxine.
Octachlorodibenzo-p-dioxins are chlorinated dibenzo-p-dioxin (CDD) congeners. CDDs are a class of manufactured chemicals that consist of dioxin skeletel structures with chlorine substituents. They are also persistent organic pollutants (POPs), thus their production is regulated in most areas. Dioxins occur as by-products from the manufacture of organochlorides, the bleaching of paper, chlorination by waste and drinking water treatment plants, municipal solid waste and industrial incinerators, and natural sources such as volcanoes and forest fires. (L177, L178)
1,2,3,4,6,7,8,9-Octachlorodibenzo-p-dioxin is a polychlorinated dibenzodioxine.
Octachlorodibenzo-p-dioxins are chlorinated dibenzo-p-dioxin (CDD) congeners. CDDs are a class of manufactured chemicals that consist of dioxin skeletel structures with chlorine substituents. They are also persistent organic pollutants (POPs), thus their production is regulated in most areas. Dioxins occur as by-products from the manufacture of organochlorides, the bleaching of paper, chlorination by waste and drinking water treatment plants, municipal solid waste and industrial incinerators, and natural sources such as volcanoes and forest fires. (L177, L178)
Brand Name:
Vulcanchem
CAS No.:
3268-87-9
VCID:
VC21153110
InChI:
InChI=1S/C12Cl8O2/c13-1-2(14)6(18)10-9(5(1)17)21-11-7(19)3(15)4(16)8(20)12(11)22-10
SMILES:
C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Molecular Formula:
C12Cl8O2
Molecular Weight:
459.7 g/mol
OCTACHLORODIBENZO-p-DIOXIN
CAS No.: 3268-87-9
Cat. No.: VC21153110
Molecular Formula: C12Cl8O2
Molecular Weight: 459.7 g/mol
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Specification
| Description | Octachlorodibenzo-p-dioxin appears as colorless crystals or white crystalline solid. (NTP, 1992) 1,2,3,4,6,7,8,9-Octachlorodibenzo-p-dioxin is a polychlorinated dibenzodioxine. Octachlorodibenzo-p-dioxins are chlorinated dibenzo-p-dioxin (CDD) congeners. CDDs are a class of manufactured chemicals that consist of dioxin skeletel structures with chlorine substituents. They are also persistent organic pollutants (POPs), thus their production is regulated in most areas. Dioxins occur as by-products from the manufacture of organochlorides, the bleaching of paper, chlorination by waste and drinking water treatment plants, municipal solid waste and industrial incinerators, and natural sources such as volcanoes and forest fires. (L177, L178) |
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| CAS No. | 3268-87-9 |
| Molecular Formula | C12Cl8O2 |
| Molecular Weight | 459.7 g/mol |
| IUPAC Name | 1,2,3,4,6,7,8,9-octachlorodibenzo-p-dioxin |
| Standard InChI | InChI=1S/C12Cl8O2/c13-1-2(14)6(18)10-9(5(1)17)21-11-7(19)3(15)4(16)8(20)12(11)22-10 |
| Standard InChI Key | FOIBFBMSLDGNHL-UHFFFAOYSA-N |
| SMILES | C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl |
| Canonical SMILES | C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl |
| Boiling Point | 510.0 °C |
| Colorform | Colorless crystals or needles from trichlorobenzene |
| Melting Point | 626 °F (NTP, 1992) 330-332 °C |
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